Cas no 1805563-30-7 (4-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride)

• Product Name: 4-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride
• CAS No: 1805563-30-7
• MF: C₇H₃Cl₂NO₂S₂
• MW: 268.140217065811
• CID: 4961202
• Update Time: 2023-08-24

4-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride

• Inchi： 1S/C7H3Cl2NO2S2/c8-5-1-4(3-10)7(6(13)2-5)14(9,11)12/h1-2,13H
• InChI Key： MYYDUPYUTGEXPC-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC(=CC=1S)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 2.4
• Topological Polar Surface Area: 67.3